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Compound of Interest

Compound Name: 2,2,4-Trimethylcyclopentanone

Cat. No.: B1295220 Get Quote

Application Notes and Protocols for 2,2,4-
Trimethylcyclopentanone
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling and storage of 2,2,4-
trimethylcyclopentanone, a flammable liquid requiring careful management in a laboratory

setting. Adherence to these guidelines is crucial to ensure personnel safety and maintain the

integrity of the compound for research and development purposes.

Chemical and Physical Properties
A summary of the key quantitative data for 2,2,4-trimethylcyclopentanone is presented in the

table below for easy reference.
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Property Value Reference

Molecular Formula C₈H₁₄O [1][2]

Molecular Weight 126.20 g/mol [1]

CAS Number 28056-54-4 [1][2]

Appearance Colorless to Yellow Liquid [3]

Boiling Point 66°C [3]

Flash Point 38°C [4]

Purity >95.0% (GC) [2]

Solubility
Insoluble in water; Soluble in

benzene
[5]

Hazard Identification and Safety Precautions
2,2,4-Trimethylcyclopentanone is classified as a flammable liquid and vapor.[1][2] It is

essential to handle this chemical with the awareness of its potential hazards.

GHS Hazard Statements:

H226: Flammable liquid and vapor.[1][2]

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2][6]

P233: Keep container tightly closed.[2][6]

P240: Ground/bond container and receiving equipment.[6]

P241: Use explosion-proof electrical, ventilating, and lighting equipment.[6]

P242: Use only non-sparking tools.[6]

P243: Take precautionary measures against static discharge.
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P280: Wear protective gloves, eye protection, and face protection.[2][6]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[2][6]

P370+P378: In case of fire: Use dry chemical, foam, or carbon dioxide to extinguish.[2]

P403+P235: Store in a well-ventilated place. Keep cool.[2][6]

P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols
3.1. Personal Protective Equipment (PPE)

Before handling 2,2,4-trimethylcyclopentanone, all personnel must be equipped with the

following PPE:

Eye Protection: Safety glasses are mandatory. A face shield should be used if there is a risk

of splashing.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[2]

Respiratory Protection: A vapor respirator should be used if handling in a poorly ventilated

area or if vapor generation is likely.[2]

Skin and Body Protection: A lab coat or protective clothing is required. Protective boots may

be necessary depending on the scale of handling.[2]

3.2. Handling Protocol

Ventilation: Always handle 2,2,4-trimethylcyclopentanone in a well-ventilated area,

preferably within a chemical fume hood.[2]

Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, and

hot surfaces. Use of explosion-proof equipment is recommended.[2]

Electrostatic Charge: Take measures to prevent the buildup of electrostatic charge.[2]
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Dispensing: When transferring the liquid, use a closed system where possible.[2] Ground

and bond containers during transfer.

Hygiene: Wash hands and face thoroughly after handling.[2]

Contact Avoidance: Avoid contact with skin, eyes, and clothing.[2]

3.3. Storage Protocol

Container: Keep the compound in a tightly closed container.[2]

Location: Store in a cool, dark, and well-ventilated place.[2]

Incompatible Materials: Store away from oxidizing agents.[2]

Temperature: Storage at room temperature is generally acceptable.[4][7]

3.4. Spill and Emergency Procedures

Spill Response:

Immediately remove all sources of ignition.[2]

Ventilate the area.

Wear appropriate PPE.

Absorb the spill with an inert, dry material such as sand or vermiculite.[2]

Collect the absorbed material into an airtight container for disposal.[2]

For large spills, contain the spill by bunding.[2]

First Aid:

Inhalation: Move the victim to fresh air and keep them at rest. Seek medical attention if

you feel unwell.[2]
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Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water or shower.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If irritation persists, seek medical attention.[2]

Ingestion: Rinse mouth. Seek medical attention if you feel unwell.[2]

3.5. Waste Disposal

Dispose of 2,2,4-trimethylcyclopentanone and its containers in accordance with local, state,

and federal regulations. This should be done through an approved waste disposal plant.

Visualized Workflow
The following diagram illustrates the key logical relationships in the handling and storage of

2,2,4-trimethylcyclopentanone.
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Logical Workflow for 2,2,4-Trimethylcyclopentanone Handling
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Storage Cleanup & Disposal
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Caption: Logical workflow for safe handling and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,2,4-Trimethylcyclopentanone | C8H14O | CID 119632 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. tcichemicals.com [tcichemicals.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1295220?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295220?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/119632
https://pubchem.ncbi.nlm.nih.gov/compound/119632
https://www.tcichemicals.com/BE/en/sds/T1719_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. 2,2,4-Trimethylcyclopentanone 95.0+%, TCI America 5 mL | Buy Online | TCI America |
Fisher Scientific [fishersci.com]

4. chembk.com [chembk.com]

5. homework.study.com [homework.study.com]

6. Page loading... [guidechem.com]

7. 2,2,4-Trimethylcyclopentanone [myskinrecipes.com]

To cite this document: BenchChem. [Protocols for handling and storage of 2,2,4-
trimethylcyclopentanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295220#protocols-for-handling-and-storage-of-2-2-
4-trimethylcyclopentanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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